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Compound of Interest

Compound Name:
(R)-tert-Butyl (pyrrolidin-3-

ylmethyl)carbamate

Cat. No.: B1270915 Get Quote

Technical Guide: (R)-tert-Butyl (pyrrolidin-3-
ylmethyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-tert-Butyl (pyrrolidin-3-
ylmethyl)carbamate, a chiral building block crucial in the synthesis of complex pharmaceutical

compounds. This document outlines its chemical identifiers, a detailed experimental protocol

for its synthesis, and its role in synthetic workflows.

Core Chemical Data
(R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate is a versatile synthetic intermediate. Its

chemical identifiers are summarized in the table below for easy reference.
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Identifier Value

CAS Number 173340-25-5[1]

CAS Number (HCl salt) 1217858-20-2[2]

PubChem CID 1519427[1]

Molecular Formula C₁₀H₂₀N₂O₂[1]

Molecular Weight 200.28 g/mol [1]

InChI

InChI=1S/C10H20N2O2/c1-10(2,3)14-9(13)12-

7-8-4-5-11-6-8/h8,11H,4-7H2,1-3H3,

(H,12,13)/t8-/m1/s1[1]

InChIKey WIEJVMZWPIUWHO-MRVPVSSYSA-N[1]

SMILES CC(C)(C)OC(=O)NCC1CCNC1[1]

Synthesis Protocol
The synthesis of (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate is typically achieved

through the N-protection of the primary amine of (R)-3-(aminomethyl)pyrrolidine with a tert-

butoxycarbonyl (Boc) group. This is a standard procedure in organic synthesis, utilizing di-tert-

butyl dicarbonate as the Boc-protecting agent.

Experimental Protocol: N-Boc Protection of (R)-3-
(aminomethyl)pyrrolidine
This protocol is based on established methodologies for the Boc protection of amines.

Materials and Equipment:

(R)-3-(aminomethyl)pyrrolidine

Di-tert-butyl dicarbonate ((Boc)₂O)

Triethylamine (Et₃N) or another suitable base
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Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel or syringe

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Preparation: In a round-bottom flask, dissolve (R)-3-(aminomethyl)pyrrolidine in anhydrous

dichloromethane (approximately 10 mL per gram of the amine).

Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0

°C.

Base Addition: Add triethylamine (1.2 equivalents) to the stirred solution.

Reagent Addition: Dissolve di-tert-butyl dicarbonate (1.1 equivalents) in a minimal amount of

anhydrous dichloromethane and add it dropwise to the reaction mixture over a period of 30

minutes. It is crucial to maintain the reaction temperature at 0 °C during the addition.

Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Continue stirring for 2-4 hours.
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Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up:

Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, and then filter.

Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The

resulting crude product can be purified by column chromatography if necessary.

Synthetic Workflow Visualization
The synthesis of (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate is a key step in more

complex synthetic routes. The following diagram illustrates the general workflow for its

preparation and subsequent use as a building block.
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Synthesis and Application Workflow

Synthesis of (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate

Application in Drug Discovery
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Caption: Synthetic workflow for the preparation and use of (R)-tert-Butyl (pyrrolidin-3-
ylmethyl)carbamate.

This guide serves as a foundational resource for researchers and professionals engaged in the

field of synthetic and medicinal chemistry, providing essential data and protocols for the

effective utilization of (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-3-N-Boc-Aminomethyl pyrrolidine | C10H20N2O2 | CID 1519427 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. tert-butyl (R)-(pyrrolidin-3-ylmethyl)carbamate hydrochloride - CDMO - Hubei Tianshu
Pharmaceutical Co.,Ltd.-Differentiated Technology Empowers Global Customers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1270915?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270915?utm_src=pdf-body
https://www.benchchem.com/product/b1270915?utm_src=pdf-body
https://www.benchchem.com/product/b1270915?utm_src=pdf-body
https://www.benchchem.com/product/b1270915?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1519427
https://pubchem.ncbi.nlm.nih.gov/compound/1519427
https://en.tianshupharma.com/products/custom/?type=detail&id=160
https://en.tianshupharma.com/products/custom/?type=detail&id=160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[en.tianshupharma.com]

To cite this document: BenchChem. [(R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate CAS
number and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270915#r-tert-butyl-pyrrolidin-3-ylmethyl-
carbamate-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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